5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C21H17Cl2NO4S
• Molecular Weight: 450.3 g/mol
• IUPAC Name: (5Z)-5-[(3-chloro-5-ethoxy-4-prop-2-enoxyphenyl)methylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C21H17Cl2NO4S/c1-3-9-28-19-16(23)10-13(11-17(19)27-4-2)12-18-20(25)24(21(26)29-18)15-7-5-14(22)6-8-15/h3,5-8,10-12H,1,4,9H2,2H3/b18-12-
• InChI Key: VTGZYVTZYBAEGH-PDGQHHTCSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)Cl)OCC=C
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)Cl)OCC=C

Description

5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione, also known as ACTZ, is a synthetic compound that belongs to the thiazolidinedione family. It has been studied extensively for its potential use in treating various diseases, including cancer, diabetes, and inflammation.

Mechanism of Action

5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione works by inhibiting the activity of the protein kinase B (PKB) and the mammalian target of rapamycin (mTOR) pathways. These pathways play a critical role in regulating cell growth and survival. By inhibiting these pathways, 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione can induce cell death in cancer cells and reduce inflammation.
Biochemical and Physiological Effects:
5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to have various biochemical and physiological effects. It can induce cell death in cancer cells by inhibiting the PKB and mTOR pathways. It can also reduce inflammation by inhibiting the production of cytokines and chemokines. In addition, 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to improve insulin sensitivity in diabetes by increasing glucose uptake in muscle cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione in lab experiments is that it has shown promising results in inhibiting the growth of cancer cells and reducing inflammation. However, one limitation is that the mechanism of action of 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione is not fully understood, and further studies are needed to elucidate its precise mode of action.

Future Directions

There are several future directions for the study of 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione. One direction is to investigate its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to study its potential use in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to elucidate the precise mechanism of action of 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione and to determine its safety and efficacy in clinical trials.
Conclusion:
In conclusion, 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione is a synthetic compound that has shown promising results in treating various diseases, including cancer, diabetes, and inflammation. Its mechanism of action involves inhibiting the PKB and mTOR pathways, which play a critical role in regulating cell growth and survival. While further studies are needed to elucidate its precise mode of action and determine its safety and efficacy in clinical trials, the potential applications of 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione in treating various diseases make it an exciting area of research.

Synthesis Methods

5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione can be synthesized by reacting 5-allyloxy-2-ethoxybenzaldehyde with 4-chloro-3-nitrobenzene in the presence of sodium ethoxide. The resulting compound is then reduced with iron powder and hydrochloric acid to obtain 5-(4-allyloxy-3-chloro-5-ethoxybenzylidene)-2-ethoxybenzaldehyde. This compound is further reacted with 4-chlorophenyl isothiocyanate in the presence of triethylamine to produce 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione.

Scientific Research Applications

5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been studied for its potential use in treating various diseases. It has shown promising results in inhibiting the growth of cancer cells, reducing inflammation, and improving insulin sensitivity in diabetes. 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.